N-(3,4-dimethylphenyl)-1-[3-(methylthio)propanoyl]-3-piperidinamine

• IUPAC Name: 1-[3-(3,4-dimethylanilino)piperidin-1-yl]-3-methylsulfanylpropan-1-one
• InChI: InChI=1S/C17H26N2OS/c1-13-6-7-15(11-14(13)2)18-16-5-4-9-19(12-16)17(20)8-10-21-3/h6-7,11,16,18H,4-5,8-10,12H2,1-3H3
• InChI Key: ZVGGMRSAEOGFNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)CCSC)C
• Molecular Formula: C17H26N2OS
• Molecular Weight: 306.5 g/mol

Description

N-(3,4-dimethylphenyl)-1-[3-(methylthio)propanoyl]-3-piperidinamine, also known as DMPP, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMPP is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

N-(3,4-dimethylphenyl)-1-[3-(methylthio)propanoyl]-3-piperidinamine acts as an agonist for nicotinic acetylcholine receptors, specifically those containing the α7 subunit. This leads to the opening of ion channels and subsequent influx of calcium ions, which can trigger various downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the activation of intracellular signaling pathways, the modulation of ion channel function, and the regulation of gene expression. This compound has also been shown to have neuroprotective effects, making it a potential therapeutic agent for various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-dimethylphenyl)-1-[3-(methylthio)propanoyl]-3-piperidinamine is its ability to selectively activate α7 nicotinic acetylcholine receptors, allowing for the investigation of specific signaling pathways and biological processes. However, this compound also has limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research involving N-(3,4-dimethylphenyl)-1-[3-(methylthio)propanoyl]-3-piperidinamine, including the investigation of its effects on various neurological disorders, the development of novel drugs targeting α7 nicotinic acetylcholine receptors, and the elucidation of its role in various biological processes. Additionally, further research is needed to fully understand the potential limitations and toxicity of this compound, as well as its potential for use in clinical settings.

Synthesis Methods

N-(3,4-dimethylphenyl)-1-[3-(methylthio)propanoyl]-3-piperidinamine can be synthesized via a multistep process involving the reaction of 3,4-dimethylaniline with 3-methylthiopropionyl chloride, followed by the reaction with piperidine. The resulting compound can be purified using various chromatographic techniques to obtain a highly pure product suitable for research purposes.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-[3-(methylthio)propanoyl]-3-piperidinamine has been shown to have a variety of scientific research applications, including as a tool for investigating the mechanisms of ion channel function, as well as for studying the role of calcium signaling in various biological processes. This compound has also been used to investigate the effects of various drugs on ion channel function, making it a valuable tool for drug discovery research.